2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

• Molecular Formula: C8H17N3O3
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(3-ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyethanimidamide
• InChI: InChI=1S/C8H17N3O3/c1-2-14-7-4-11(3-6(7)12)5-8(9)10-13/h6-7,12-13H,2-5H2,1H3,(H2,9,10)
• InChI Key: DVULHEPUNICPJC-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1CN(CC1O)C/C(=N/O)/N
• Canonical SMILES: CCOC1CN(CC1O)CC(=NO)N

Description

2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N'-hydroxyacetimidamide is a synthetic organic compound characterized by a pyrrolidine ring substituted with ethoxy and hydroxyl groups at positions 3 and 4, respectively, linked to an N'-hydroxyacetimidamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N’-hydroxyacetimidamide typically involves the reaction of 3-ethoxy-4-hydroxypyrrolidine with hydroxyacetimidamide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N’-hydroxyacetimidamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The ethoxy and hydroxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N’-hydroxyacetimidamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Ethoxy-4-hydroxypyrrolidin-1-yl)-N’-hydroxyacetimidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on Reactivity and Bioactivity

The N'-hydroxyacetimidamide group is a common pharmacophore in enzyme inhibitors and metabolic intermediates. Key structural analogs include:

a) Thiazole-Based Analogs (Compounds 26 and 27)

• Compound 26 : 2-(4-(3-Chlorophenyl)-2-(trifluoromethyl)thiazol-5-yl)-N'-hydroxyacetimidamide
  • Substituents: 3-Chlorophenyl and trifluoromethyl groups on a thiazole ring.
  • Synthesis: 64% yield; pale yellow oil.
  • 1H NMR : δ 9.23 (s, 1H, -NH-OH), 7.50–7.69 (aromatic protons), 5.74 (s, 2H), 3.76 (s, 2H).
• Compound 27 : 2-(2-(tert-Butyl)-4-(3-chlorophenyl)thiazol-5-yl)-N'-hydroxyacetimidamide
  • Substituents: 3-Chlorophenyl and bulky tert-butyl groups.
  • Synthesis: 91% yield; colorless oil.
  • 1H NMR : δ 9.10 (s, 1H, -NH-OH), 7.38–7.67 (aromatic protons), 5.59 (s, 2H), 3.56 (s, 2H), 1.35 (s, 9H).

Comparison :

• Both show activity as dual TRPA1/TRPV1 antagonists, with 27’s higher yield (91% vs. 64%) suggesting better synthetic efficiency .

b) Aromatic Chlorophenyl Derivatives

• (Z)-2-(3-Chlorophenyl)-N'-hydroxyacetimidamide (7d) :
  • Substituent: 3-Chlorophenyl group.
  • Synthesis: 99% yield; colorless oil.
  • 1H NMR : Key shifts include aromatic protons and a singlet for the -NH-OH group.
  • Application : Intermediate for oxadiazole-based inhibitors targeting Plasmodium species .

Comparison :

• The 3-chlorophenyl group in 7d introduces electron-withdrawing effects, enhancing electrophilic reactivity. In contrast, the ethoxy and hydroxyl groups on the pyrrolidine ring in the target compound may improve solubility and hydrogen-bonding capacity, favoring interactions with polar enzyme pockets .

c) Pyridinyl and Bromophenyl Derivatives

• (Z)-N-((6-Chloropyridin-3-yl)methyl)-N-ethyl-N′-hydroxyacetimidamide: Substituents: Chloropyridinyl and ethyl groups. Application: Microbial metabolite of nitenpyram (neonicotinoid insecticide) .
• 2-(4-Bromophenyl)-N'-hydroxyacetimidamide :
  • Substituent: 4-Bromophenyl group.
  • Application : Precursor for 1,2,4-oxadiazole inhibitors of Tyrosyl-DNA phosphodiesterase 1 (TDP1) .

Comparison :

• Bromophenyl and chloropyridinyl groups enhance lipophilicity, aiding membrane penetration in antimicrobial agents. The target compound’s pyrrolidine ring with ethoxy/hydroxyl substituents likely reduces lipophilicity but increases target specificity for enzymes requiring polar interactions .

Insights :

• Bulky substituents (e.g., tert-butyl in 27 ) correlate with higher synthetic yields, possibly due to stabilized intermediates.
• Chlorophenyl/bromophenyl analogs exhibit broad bioactivity (antagonists, antimalarials), while the target compound’s pyrrolidine ring may confer unique pharmacokinetic properties .

Spectroscopic Data and Stereochemical Considerations

• NMR Trends : The -NH-OH proton resonates at δ 9.10–9.23 in thiazole analogs , δ 8.60 in oxadiazole precursors , and δ 5.34–5.74 for methylene protons. The target compound’s pyrrolidine ring protons are expected near δ 3.5–4.0, with hydroxyl/ethoxy groups influencing shifts .
• Stereochemistry : The (Z)-configuration in analogs like 7d and microbial metabolites is critical for bioactivity. The target compound’s 3-ethoxy-4-hydroxypyrrolidine may introduce chiral centers, necessitating enantioselective synthesis for optimal efficacy.